Cas no 140448-29-9 (L-Phenylalanine,N-[(2-nitro-1H-imidazol-1-yl)acetyl]-, methyl ester (9CI))

• Product Name: L-Phenylalanine,N-[(2-nitro-1H-imidazol-1-yl)acetyl]-, methyl ester (9CI)
• CAS No: 140448-29-9
• MF: C₁₅H₁₆N₄O₅
• MW: 332.311343193054
• CID: 146203
• PubChem ID: 126578
• Update Time: 2025-04-19

L-Phenylalanine,N-[(2-nitro-1H-imidazol-1-yl)acetyl]-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-[(2-nitro-1H-imidazol-1-yl)acetyl]-, methyl ester (9CI)
• L-Phenylalanine, N-((2-nitro-1H-imidazol-1-yl)acetyl)-, methyl ester
• methyl N-[(2-nitro-1H-imidazol-1-yl)acetyl]-L-phenylalaninate
• PK-130
• AKOS040753576
• methyl (2S)-2-[[2-(2-nitroimidazol-1-yl)acetyl]amino]-3-phenylpropanoate
• N-(1-Methoxy-1-oxo-3-phenylpropan-2-yl)-2-(2-nitro-1H-imidazol-1-yl)ethanimidic acid
• 140448-29-9
• PK 130
• L-Phenylalanine, N-[(2-nitro-1H-imidazol-1-yl)acetyl]-, methyl ester (9CI)
• DTXSID60930839

• Inchi： 1S/C15H16N4O5/c1-24-14(21)12(9-11-5-3-2-4-6-11)17-13(20)10-18-8-7-16-15(18)19(22)23/h2-8,12H,9-10H2,1H3,(H,17,20)/t12-/m0/s1
• InChI Key： VQNUUFHSMPUSHU-LBPRGKRZSA-N
• SMILES： O(C)C([C@H](CC1C=CC=CC=1)NC(CN1C=CN=C1[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 332.11206962g/mol
• Monoisotopic Mass: 332.11206962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 119Ų